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Compound of Interest

Compound Name:
(E,E)-Di-1-propenyl methyl

orthoacetate

CAS No.: 66178-23-2

Cat. No.: B14479085

Get Quote

Reagent: (E,E)-Di-1-propenyl methyl orthoacetate CAS: 66178-23-2 Target Audience:

Synthetic Chemists, Process Development Scientists Primary Application: Stereoselective

synthesis of

-unsaturated esters via [3,3]-sigmatropic rearrangement.

Strategic Rationale & Mechanism
The standard Johnson-Claisen rearrangement involves heating an allylic alcohol with trimethyl

orthoacetate (TMOA) and a weak acid. The reaction is driven by the elimination of methanol to

form a ketene acetal. However, this process is reversible, often requiring high temperatures (

140°C) and continuous distillation of methanol to push conversion.

(E,E)-Di-1-propenyl methyl orthoacetate solves this thermodynamic bottleneck through a

"Propanal Driving Force":

Exchange: The allylic alcohol exchanges with a propenyl group.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b14479085#bc-rfq
https://www.benchchem.com/product/b14479085/docs?utm_src=pdf-body#application-note-high-efficiency-johnson-claisen-rearrangement
https://www.benchchem.com/product/b14479085/docs?utm_src=pdf-body#application-note-high-efficiency-johnson-claisen-rearrangement
https://pubs.acs.org/doi/10.1021/cr941074u
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14479085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Irreversibility: The leaving group is 1-propenol, which instantly and irreversibly tautomerizes

to propanal (bp 48°C).

Ketene Acetal Formation: The second propenyl group is eliminated (as propanal), generating

the reactive 1,1-dimethoxy-like ketene acetal species under milder conditions.
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Figure 1: Reaction pathway highlighting the irreversible loss of propanal as the thermodynamic

driver.

Experimental Protocol
2.1 Materials & Reagents

Component Specification Role

Reagent
(E,E)-Di-1-propenyl methyl

orthoacetate

Ketene acetal precursor /

Dehydrating agent

Substrate Allylic Alcohol (Dry) Reaction partner

Catalyst Pivalic Acid (or Propionic Acid) Weak acid catalyst (1-5 mol%)

Solvent Toluene or Xylene (Anhydrous)
High-boiling medium to

facilitate rearrangement

Apparatus
Dean-Stark trap or Distillation

head
Removal of volatile propanal
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2.2 Step-by-Step Procedure
Step 1: Preparation (Inert Atmosphere)

Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a distillation

head (or short-path condenser).

Maintain a positive pressure of Nitrogen or Argon.

Safety Note: Propanal is highly flammable and toxic. Ensure the receiving flask is vented to a

fume hood scrubber.

Step 2: Reaction Assembly

Charge the flask with Allylic Alcohol (1.0 equiv).

Add anhydrous Toluene (0.2 – 0.5 M concentration relative to alcohol).

Add (E,E)-Di-1-propenyl methyl orthoacetate (1.2 – 1.5 equiv).

Note: Excess reagent ensures complete consumption of the alcohol.

Add Pivalic Acid (0.05 equiv).

Step 3: Thermal Activation

Heat the reaction mixture to 100–110°C (oil bath temperature).

Monitor the distillation head. You should observe the evolution of a low-boiling fraction

(Propanal, bp ~48°C).

Optimization: Unlike TMOA, vigorous reflux is not always required. The reaction can often

proceed at lower temperatures due to the favorable leaving group.

Step 4: Reaction Monitoring

Monitor via TLC or GC-MS.

Endpoint: Disappearance of the starting allylic alcohol.
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Timeframe: Typically 2–6 hours, significantly faster than TMOA (often 12–24h).

Step 5: Workup & Purification

Cool the reaction to room temperature.

Hydrolysis (Optional): If the excess reagent persists, add 1M HCl (aq) and stir for 10 mins to

hydrolyze the orthoester to methyl acetate and propanal, then extract.

Direct Concentration: For acid-sensitive products, concentrate directly under reduced

pressure. The byproduct (propanal) and excess reagent are volatile.

Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc).

Critical Parameters & Troubleshooting
Issue Probable Cause Corrective Action

Stalled Reaction Accumulation of Propanal

Increase Nitrogen flow to

sweep volatiles; ensure

distillation head is not refluxing

the propanal back.

Low Yield Polymerization of Reagent

Ensure strictly anhydrous

conditions; reduce acid

catalyst loading to 1 mol%.

No Rearrangement Temperature too low

The rearrangement step

(Ketene -> Product) has a high

activation energy. Ensure

internal temp >100°C.

Comparison: TMOA vs. Propenyl Orthoacetate
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Feature
Trimethyl Orthoacetate
(Standard)

(E,E)-Di-1-propenyl Methyl
Orthoacetate

Leaving Group Methanol (Liquid, bp 65°C) Propanal (Volatile, bp 48°C)

Reversibility Reversible (Equilibrium) Irreversible (Tautomerization)

Reaction Time 12 – 24 Hours 2 – 6 Hours

Atom Economy Higher Lower (Loss of C3 fragment)

Use Case
Commodity chemicals, simple

substrates

Precious substrates, steric

bulk, difficult exchanges
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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